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For Researchers, Scientists, and Drug Development Professionals

Introduction

Muramyl dipeptide (MDP), chemically known as N-acetylmuramyl-L-alanyl-D-isoglutamine, is
the smallest, synthetically reproducible, immunologically active component of peptidoglycan, a
major constituent of bacterial cell walls.[1][2] It is recognized by the intracellular pattern
recognition receptor NOD2 (Nucleotide-binding Oligomerization Domain-containing protein 2),
playing a crucial role in the innate immune response to bacterial pathogens.[3][4] This technical
guide provides an in-depth overview of the structure, chemical properties, and biological
activities of muramyl dipeptide, tailored for researchers and professionals in the fields of
immunology and drug development.

Structure and Chemical Properties

Muramyl dipeptide is a glycopeptide composed of an N-acetylmuramic acid (MurNAc) sugar
moiety linked to a dipeptide consisting of L-alanine and D-isoglutamine.[2]

Chemical Structure:

The chemical structure of muramyl dipeptide is N-acetyl-B-D-muramoyl-L-alanyl-D-
isoglutamine.
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Chemical and Physical Properties

A summary of the key chemical and physical properties of muramyl dipeptide is presented in
the table below. It is important to note that while a predicted boiling point is available, an
experimentally determined melting point and specific pKa values are not readily found in the
reviewed literature.

Property Value Reference(s)
Molecular Formula C19H32N4011
Molecular Weight 492.48 g/mol

(4R)-4-[[(2S)-2-[[(2R)-2-
[(2R,3R,4R,5S,6R)-3-
acetamido-2,5-dihydroxy-6-
IUPAC Name (hydroxymethyl)oxan-4-
ylJoxypropanoyllamino]propan
oyllamino]-5-amino-5-

oxopentanoic acid

CAS Number 53678-77-6
Appearance White solid
Boiling Point 1071.8+65.0 °C (Predicted)

Water: 10 mg/mL, 20 mg/mL,
Solubility 40 mg/mL, up to 100 mM.
DMSO: 50 mg/mL.

Stable in aqueous solution at

pH 4-4.5. Degrades via

Stability ] ] ) ]
hydrolysis of the dipeptide side
chain. Hygroscopic.

Optical Rotation [a]D?> +44° (acetic acid)

Biological Activity and Signaling Pathways
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Muramyl dipeptide is a potent activator of the innate immune system, primarily through its
interaction with the cytosolic receptor NOD2. This interaction triggers a downstream signaling
cascade leading to the production of pro-inflammatory cytokines and other immune mediators.

NOD2 Signaling Pathway

The binding of MDP to the leucine-rich repeat (LRR) domain of NOD2 induces a conformational
change, leading to the recruitment of the serine/threonine kinase RIP2 (Receptor-Interacting
Protein 2), also known as RICK. This interaction, mediated by their respective CARD (Caspase
Activation and Recruitment Domain) domains, is a critical step in the signaling pathway.
Activated RIP2 undergoes ubiquitination and subsequently activates the TAK1 (Transforming
growth factor-f-Activated Kinase 1) complex, which in turn activates both the NF-kB (Nuclear
Factor kappa-light-chain-enhancer of activated B cells) and MAPK (Mitogen-Activated Protein
Kinase) pathways. The activation of these pathways leads to the transcription of genes
encoding pro-inflammatory cytokines such as TNF-q, IL-1[3, and IL-6. The signaling is
negatively regulated by proteins like Erbin, which can inhibit the interaction between NOD2 and
RIP2.
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Workflow for Assessing MDP Immunostimulatory Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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